(2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid

• IUPAC Name: (2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid
• InChI: InChI=1S/C10H13NO4S/c1-2-6-3-4-16-8(6)9(13)11-7(5-12)10(14)15/h3-4,7,12H,2,5H2,1H3,(H,11,13)(H,14,15)/t7-/m0/s1
• InChI Key: DTYZLDOLFRDHRL-ZETCQYMHSA-N
• Canonical SMILES: CCC1=C(SC=C1)C(=O)NC(CO)C(=O)O
• Isomeric SMILES: CCC1=C(SC=C1)C(=O)N[C@@H](CO)C(=O)O
• Molecular Formula: C10H13NO4S
• Molecular Weight: 243.28 g/mol

Description

(2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a chiral amino acid derivative that is commonly referred to as Ethyl-3-hydroxy-2(S)-[(3-thienyl-2(S)-methoxy-carbonyl)amino]propanoate.

Mechanism of Action

The mechanism of action of (2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of pro-inflammatory prostaglandins. This inhibition results in a reduction in inflammation.
Biochemical and Physiological Effects:
(2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid has been shown to have anti-inflammatory effects in vitro and in vivo. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of (2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid is its potential use in the development of new anti-inflammatory and neuroprotective drugs. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on (2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid. One direction is the development of new anti-inflammatory and neuroprotective drugs based on this compound. Another direction is the study of its potential use in the treatment of other diseases such as cancer and cardiovascular disease. Further research is also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of (2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid involves several steps. The first step involves the protection of the carboxylic acid group of L-threonine with a tert-butyl group. This is followed by the reaction of the protected L-threonine with 3-ethylthiophene-2-carbonyl chloride to form the corresponding amide. The tert-butyl group is then removed to expose the carboxylic acid group, and the resulting compound is purified to obtain (2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid.

Scientific Research Applications

(2S)-2-[(3-ethylthiophene-2-carbonyl)amino]-3-hydroxypropanoic acid has been studied for its potential applications in scientific research. It has been shown to have anti-inflammatory properties and has been used in the development of new anti-inflammatory drugs. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.